Cas no 1888624-31-4 (2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one
• CAS No: 1888624-31-4
• MF: C₈H₁₄F₂N₂O
• MW: 192.206368923187
• CID: 4773899
• Update Time: 2025-06-08

2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one
• 2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one

• Inchi： 1S/C8H14F2N2O/c1-6(11)7(13)12-4-2-8(9,10)3-5-12/h6H,2-5,11H2,1H3
• InChI Key： JFWYWYRZXXPIIH-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(C(C)N)=O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one

Professional Introduction to 2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one (CAS No. 1888624-31-4)

2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1888624-31-4, this compound represents a unique structural motif that combines a propanone backbone with an amino group and a piperidine ring substituted with two fluorine atoms. The presence of these fluorine atoms introduces electronic and steric effects that can modulate the reactivity and biological activity of the molecule, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one can be described as follows: it consists of a three-carbon chain (propanone) with an amino group (-NH₂) attached to the first carbon and a piperidine ring linked to the second carbon. The piperidine ring is further substituted with two fluorine atoms at the 4-position, resulting in a highly electron-withdrawing effect that can influence the molecule's interactions with biological targets.

This compound has been studied for its potential applications in the development of novel therapeutic agents. The combination of an amino group and a fluorinated piperidine ring suggests that it may exhibit properties such as enhanced binding affinity, improved metabolic stability, and altered pharmacokinetic profiles. These characteristics are particularly valuable in the design of small-molecule drugs targeting complex biological pathways.

Recent research has highlighted the importance of fluorinated piperidine derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The fluorine atoms in these molecules can increase lipophilicity, improve oral bioavailability, and enhance binding to protein targets. For instance, studies have demonstrated that fluorinated piperidine scaffolds can interact with enzymes and receptors in ways that differ from their non-fluorinated counterparts, leading to novel mechanisms of action.

In the context of drug discovery, 2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one (CAS No. 1888624-31-4) may serve as a key intermediate in synthesizing more complex molecules. Its structural features make it amenable to further functionalization, allowing chemists to explore diverse chemical space. This flexibility is crucial for identifying compounds with optimized pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine ring followed by its substitution with fluorine atoms. The introduction of the amino group at the first carbon position often requires protective group strategies to prevent unwanted side reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the piperidine core.

One of the most compelling aspects of 2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one is its potential as a building block for next-generation therapeutics. Researchers are increasingly interested in developing drugs that leverage fluorinated heterocycles to achieve better therapeutic outcomes. For example, recent studies have shown that fluorinated piperidine derivatives can act as potent inhibitors of kinases and other enzymes involved in cancer progression. The ability to fine-tune electronic properties through fluorination opens up new avenues for designing more effective inhibitors with improved selectivity.

The pharmacological profile of 2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one is still under investigation, but preliminary data suggest that it may exhibit interesting interactions with biological targets. Computational modeling and experimental studies are being conducted to elucidate its mechanism of action and identify potential therapeutic applications. These efforts are part of broader efforts in medicinal chemistry to develop innovative treatments for various diseases.

The use of CAS No. 1888624-31-4 as a reference ensures consistency and accuracy in scientific literature. This standardized identification system allows researchers worldwide to communicate effectively about specific chemical entities without ambiguity. As more studies emerge on this compound, its role in drug discovery is expected to become increasingly prominent.

In conclusion, 2-Amino-1-(4,4-difluoropiperidin-1-yl)propan-1-one represents a fascinating example of how structural modifications can lead to novel pharmacological activities. Its unique combination of functional groups makes it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover its potential applications, this compound is poised to make significant contributions to the development of new therapeutic agents.